Cas no 879324-46-6 (6-bromo-4-(ethylsulfanyl)quinoline)

• Product Name: 6-bromo-4-(ethylsulfanyl)quinoline
• CAS No: 879324-46-6
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• MDL: MFCD27931260
• CID: 4281685
• Update Time: 2025-05-24

6-bromo-4-(ethylsulfanyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-4-(ethylthio)-
• 6-bromo-4-(ethylsulfanyl)quinoline

• MDL： MFCD27931260
• Inchi： 1S/C11H10BrNS/c1-2-14-11-5-6-13-10-4-3-8(12)7-9(10)11/h3-7H,2H2,1H3
• InChI Key： RIZZHSOFMHHRQW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(SCC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-bromo-4-(ethylsulfanyl)quinoline

Recent Advances in the Study of 6-Bromo-4-(ethylsulfanyl)quinoline (CAS: 879324-46-6) in Chemical Biology and Pharmaceutical Research

The compound 6-bromo-4-(ethylsulfanyl)quinoline (CAS: 879324-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This quinoline derivative, characterized by a bromo-substituent at the 6-position and an ethylsulfanyl group at the 4-position, has shown promising activity in various biological assays, making it a subject of intense investigation. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of focus has been the synthesis and optimization of 6-bromo-4-(ethylsulfanyl)quinoline. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's structural features, including the bromo and ethylsulfanyl groups, have been shown to enhance its binding affinity to specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are being studied in the context of various diseases, including cancer, infectious diseases, and neurological disorders.

In a recent study published in the Journal of Medicinal Chemistry, 6-bromo-4-(ethylsulfanyl)quinoline was identified as a potent inhibitor of a specific kinase involved in cancer cell proliferation. The study demonstrated that the compound effectively suppressed tumor growth in vitro and in vivo, with minimal cytotoxicity to normal cells. This finding highlights its potential as a targeted therapy for certain types of cancer. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, are being optimized to enhance its therapeutic efficacy.

Another significant development is the exploration of 6-bromo-4-(ethylsulfanyl)quinoline as an antimicrobial agent. Preliminary studies have shown that the compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. Researchers are investigating its mechanism of action, which appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymes. These findings suggest that the compound could be a valuable addition to the arsenal of antibiotics, particularly in the face of rising antimicrobial resistance.

Beyond its therapeutic potential, 6-bromo-4-(ethylsulfanyl)quinoline is also being studied for its role in chemical biology. Its ability to selectively bind to certain proteins and modulate their activity makes it a useful tool for probing biological pathways and identifying new drug targets. For example, recent work has utilized the compound as a fluorescent probe to visualize protein-protein interactions in live cells, providing insights into cellular signaling networks.

In conclusion, 6-bromo-4-(ethylsulfanyl)quinoline (CAS: 879324-46-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, position it as a potential candidate for drug development. Future research will likely focus on further elucidating its mechanisms of action, improving its pharmacokinetic profile, and exploring its applications in other therapeutic areas. As the field advances, this compound is expected to play an increasingly important role in addressing unmet medical needs.